Tert-butyl 2-amino-2-(3,4-difluorophenyl)acetate
Overview
Description
Tert-butyl 2-amino-2-(3,4-difluorophenyl)acetate is a synthetic compound with potential pharmacological applications. It is a derivative of the naturally occurring amino acid glycine and has been studied for its potential use as a drug for various medical conditions.
Mechanism of Action
The exact mechanism of action of tert-butyl 2-amino-2-(3,4-difluorophenyl)acetate is not fully understood. However, it is believed to act on the glycine receptor, which is involved in the regulation of pain and anxiety. By binding to this receptor, it may reduce the transmission of pain signals and produce an anxiolytic effect.
Biochemical and Physiological Effects:
Studies have shown that tert-butyl 2-amino-2-(3,4-difluorophenyl)acetate can produce an analgesic effect by reducing the transmission of pain signals. It has also been shown to produce an anxiolytic effect by reducing anxiety-like behavior in animal models. Additionally, it has been found to have a low toxicity profile and can be used as a potential drug candidate.
Advantages and Limitations for Lab Experiments
One advantage of using tert-butyl 2-amino-2-(3,4-difluorophenyl)acetate in lab experiments is its low toxicity profile, which makes it a safe compound to work with. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on tert-butyl 2-amino-2-(3,4-difluorophenyl)acetate. One direction is to investigate its potential use as a drug for neuropathic pain, anxiety, and depression in humans. Another direction is to study its potential use in cancer treatment. Further research is also needed to fully understand its mechanism of action and to identify any potential side effects.
Synthesis Methods
Tert-butyl 2-amino-2-(3,4-difluorophenyl)acetate can be synthesized through a multi-step process involving the reaction of tert-butyl glycine with 3,4-difluorobenzaldehyde. The final product is obtained through purification and isolation steps, yielding a white crystalline powder.
Scientific Research Applications
Tert-butyl 2-amino-2-(3,4-difluorophenyl)acetate has been studied for its potential use as a drug for various medical conditions such as neuropathic pain, anxiety, and depression. It has also been investigated for its potential use in cancer treatment. Studies have shown that this compound has a low toxicity profile and can be used as a potential drug candidate.
properties
IUPAC Name |
tert-butyl 2-amino-2-(3,4-difluorophenyl)acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F2NO2/c1-12(2,3)17-11(16)10(15)7-4-5-8(13)9(14)6-7/h4-6,10H,15H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLKBXIRPUKIQKM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(C1=CC(=C(C=C1)F)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 2-amino-2-(3,4-difluorophenyl)acetate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[3-(3-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol](/img/structure/B3009437.png)
![2-({(E,2E)-3-[4-(dimethylamino)phenyl]-2-propenylidene}amino)-4,5-diphenyl-3-furonitrile](/img/structure/B3009442.png)
![Methyl 4-(2-((4-chlorobenzo[d]thiazol-2-yl)(methyl)amino)acetamido)benzoate](/img/structure/B3009446.png)
![6-Methyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one](/img/structure/B3009449.png)
